N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide

• IUPAC Name: 3-methylsulfonyl-2-oxo-N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)imidazolidine-1-carboxamide
• InChI: InChI=1S/C14H17N5O4S2/c1-25(22,23)19-7-6-17(14(19)21)13(20)15-9-12(11-3-8-24-10-11)18-5-2-4-16-18/h2-5,8,10,12H,6-7,9H2,1H3,(H,15,20)
• InChI Key: OISGUSRSGPYIOL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(C1=O)C(=O)NCC(C2=CSC=C2)N3C=CC=N3
• Molecular Formula: C14H17N5O4S2
• Molecular Weight: 383.5 g/mol

Description

N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide is a useful research compound. Its molecular formula is C14H17N5O4S2 and its molecular weight is 383.44. The purity is usually 95%.
The exact mass of the compound N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antimicrobial Activity :

  • Compounds related to N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide have shown potential antibacterial and antifungal activities. For instance, some derivatives exhibited significant activity against bacteria like B. subtilis and fungi such as A. niger (Sowmya et al., 2018).

• Synthesis and Characterization :

  • There has been a focus on synthesizing and characterizing different derivatives of this compound for various applications, including medicinal chemistry. A study detailed the synthesis and characterization of a 'research chemical' related to this compound, highlighting the importance of accurate identification in research (McLaughlin et al., 2016).

• Cancer Research :

  • Some derivatives of this compound were investigated for their potential as anti-tumor agents. A study synthesized and evaluated the anti-tumor activities of a series of compounds incorporating the thiophene moiety, revealing promising activities against various cancer cell lines (Gomha et al., 2016).

• Enzyme Inhibitory Activity :

  • In the search for effective enzyme inhibitors, derivatives of this compound have been explored. For example, a study evaluated the enzyme inhibitory activities of thiophene-based heterocyclic compounds against enzymes like acetylcholinesterase and butyrylcholinesterase (Cetin et al., 2021).

• Insecticidal Activity :

  • The potential of similar compounds in insecticidal applications has been investigated. A study synthesized novel 1-alkyl-3-sulfonyloxypyrazole-4-carboxamide derivatives and evaluated their insecticidal activity, finding some derivatives with high activity against certain pests (Ohno et al., 2010).